Whitepaper: Comprehensive Profiling of Methyl Dec-9-Ynoate – Exact Mass, Synthetic Workflows, and Lipidomic Applications
Whitepaper: Comprehensive Profiling of Methyl Dec-9-Ynoate – Exact Mass, Synthetic Workflows, and Lipidomic Applications
Executive Summary
As a Senior Application Scientist specializing in lipidomics and mass spectrometry, I frequently encounter the need for absolute precision in the structural elucidation and synthesis of lipid precursors. Methyl dec-9-ynoate (CAS: 62285-66-9) is a terminal alkyne-containing fatty acid methyl ester that serves as a highly versatile molecular building block. It is instrumental in the synthesis of pheromones, complex lipids, and isotopically reinforced polyunsaturated fatty acids (PUFAs) used in advanced therapeutics[1]. This whitepaper provides an in-depth technical analysis of its exact mass causality, self-validating synthetic protocols, and its critical role in arresting lipid peroxidation.
Chemical Identity and Exact Mass Causality
In high-resolution mass spectrometry (HRMS), relying on nominal mass is a fundamental error. Methyl dec-9-ynoate has a nominal mass of 182 Da. However, in complex biological matrices, numerous isobaric compounds share this nominal mass. The exact mass —calculated based on the specific nuclear binding energies and mass defects of its constituent isotopes—is 182.13068 Da [2].
Quantitative Data Profile
The following table summarizes the core physicochemical properties essential for analytical calibration and synthetic planning[3][4]:
| Property | Value | Analytical Significance |
| Chemical Name | Methyl dec-9-ynoate | Standard IUPAC nomenclature. |
| CAS Number | 62285-66-9 | Unique regulatory identifier. |
| Molecular Formula | C11H18O2 | Dictates isotopic distribution patterns. |
| Molecular Weight | 182.26 g/mol | Used for stoichiometric calculations. |
| Monoisotopic / Exact Mass | 182.13068 Da | Critical for HRMS precursor selection. |
| SMILES | COC(=O)CCCCCCCC#C | Used for cheminformatic modeling. |
Mass Spectrometry Profiling: The Causality of Exact Mass
To unambiguously identify methyl dec-9-ynoate, we utilize Electrospray Ionization (ESI) coupled with Orbitrap or Time-of-Flight (TOF) mass analyzers. The ester functional group readily accepts a proton, yielding an [M+H]+ ion.
Protocol 1: High-Resolution Mass Spectrometry (HRMS) Workflow
This protocol is designed as a self-validating system: the observation of specific neutral losses confirms the precursor identity.
-
Sample Preparation: Dilute the analyte to 1 µg/mL in LC-MS grade Methanol/Water (80:20, v/v) containing 0.1% Formic Acid.
-
Causality: Formic acid provides an abundant source of protons, driving the equilibrium toward the formation of the [M+H]+ pseudo-molecular ion, significantly enhancing the signal-to-noise ratio.
-
-
Ionization & Calibration: Inject the sample via direct infusion into the ESI source operating in positive ion mode. Ensure the instrument is calibrated with a standard mix to achieve sub-ppm mass accuracy.
-
Precursor Isolation: Target the exact mass of the protonated species: m/z 183.1385 (Calculated as 182.13068 + 1.007276).
-
CID Fragmentation (MS/MS): Apply Collision-Induced Dissociation (CID) at a normalized collision energy (NCE) of 25-30 eV.
-
Causality: The ester group is the most labile site. Expect a characteristic neutral loss of methanol (CH3OH, 32.026 Da), yielding a prominent fragment at m/z 151.112 . The terminal alkyne remains relatively stable under these conditions, serving as a structural anchor.
-
Caption: High-Resolution Mass Spectrometry (HRMS) workflow for methyl dec-9-ynoate.
Synthetic Methodologies & Workflows
Methyl dec-9-ynoate is typically synthesized via the Fischer esterification of 9-decynoic acid (CAS: 1642-49-5)[5]. As an application scientist, I emphasize the importance of anhydrous conditions to drive this equilibrium reaction to completion.
Protocol 2: Fischer Esterification of 9-Decynoic Acid
This protocol incorporates built-in Thin-Layer Chromatography (TLC) validation to ensure reaction completeness before workup.
-
Activation: Dissolve 10 mmol of 9-decynoic acid in 50 mL of anhydrous methanol.
-
Catalysis: Add 0.5 mL of concentrated sulfuric acid (H2SO4) dropwise at 0°C.
-
Causality: The strong acid protonates the carbonyl oxygen of the carboxylic acid, drastically increasing the electrophilicity of the carbonyl carbon. This lowers the activation energy for the subsequent nucleophilic attack by methanol.
-
-
Propagation: Attach a reflux condenser and heat the mixture to 65°C for 4 hours.
-
Causality: Refluxing provides the thermal energy required to overcome the activation barrier, while the massive stoichiometric excess of methanol drives the Le Chatelier equilibrium toward the ester product.
-
-
In-Process Validation: Spot the reaction mixture on a silica TLC plate alongside a 9-decynoic acid standard. Elute with Hexane/Ethyl Acetate (8:2). The reaction is complete when the lower Rf spot (acid) disappears, replaced by a higher Rf spot (ester).
-
Quenching & Extraction: Cool to room temperature and quench slowly with saturated aqueous NaHCO3 until pH 8 is reached. Extract with Ethyl Acetate (3 x 20 mL).
-
Causality: Neutralizing the acid catalyst is critical. If the mixture remains acidic during aqueous workup, the ester will undergo reverse hydrolysis back to the starting material.
-
-
Purification: Dry the organic layer over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography to yield pure methyl dec-9-ynoate.
Caption: Step-by-step synthetic workflow for the esterification of 9-decynoic acid.
Applications in Drug Development & Lipidomics
The true value of methyl dec-9-ynoate lies in its terminal alkyne moiety, which serves as a highly reactive handle for organometallic cross-coupling (e.g., Sonogashira coupling or copper-catalyzed reactions)[6].
Synthesis of Isotope-Reinforced PUFAs
In modern drug development, methyl dec-9-ynoate is a critical precursor for synthesizing perdeuterated and chain-deuterated polyunsaturated fatty acids (PUFAs), such as Linoleic Acid-d31[1].
Mechanism of Action: Neurodegenerative and oxidative retinal diseases are heavily driven by lipid peroxidation—a chain reaction where Reactive Oxygen Species (ROS) abstract hydrogen atoms from the bis-allylic positions of PUFAs in cellular membranes[7][8]. By utilizing methyl dec-9-ynoate to synthesize PUFAs where these vulnerable hydrogens are replaced with deuterium, researchers leverage the Kinetic Isotope Effect (KIE) [9]. The carbon-deuterium (C-D) bond is significantly stronger than the carbon-hydrogen (C-H) bond. This increased bond dissociation energy effectively arrests the hydrogen abstraction step, halting the lipid peroxidation cascade and protecting the cell from oxidative stress[7].
Caption: Integration of methyl dec-9-ynoate into isotope-reinforced PUFAs to arrest lipid peroxidation.
Conclusion
Methyl dec-9-ynoate (Exact Mass: 182.13068 Da) is far more than a simple fatty acid ester. As demonstrated through its rigorous HRMS profiling and its role in synthesizing deuterated PUFAs, it is a linchpin molecule in the fight against oxidative stress-related pathologies. By understanding the causality behind its chemical behavior—from the electrophilicity of its carbonyl group during synthesis to the kinetic isotope effect of its downstream derivatives—application scientists can fully harness its potential in advanced lipidomics and therapeutic development.
References
-
PubChemLite / University of Luxembourg. "Methyl dec-9-ynoate." PubChemLite Database. Available at:[Link]
-
NextSDS. "methyl dec-9-ynoate — Chemical Substance Information." NextSDS Chemical Database. Available at:[Link]
-
NextSDS. "dec-9-ynoic acid — Chemical Substance Information." NextSDS Chemical Database. Available at:[Link]
-
ResearchGate. "Synthesis of Perdeuterated Linoleic Acid‐d31 and Chain Deuterated 1‐Palmitoyl‐2‐linoleoyl‐sn‐glycero‐3‐phosphocholine‐d62." ResearchGate Publications. Available at:[Link]
- Google Patents. "US10058522B2 - Oxidative retinal diseases." United States Patent and Trademark Office.
- Google Patents. "US10052299B2 - Alleviating oxidative stress disorders with PUFA derivatives." United States Patent and Trademark Office.
-
European Patent Office (EPO). "NEURODEGENERATIVE DISORDERS AND MUSCLE DISEASES IMPLICATING PUFAS - Patent 2701695." EPO Database. Available at: [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. PubChemLite - C11H18O2S - Explore [pubchemlite.lcsb.uni.lu]
- 3. nextsds.com [nextsds.com]
- 4. 62285-66-9 | Methyl dec-9-ynoate - AiFChem [aifchem.com]
- 5. nextsds.com [nextsds.com]
- 6. Thieme E-Books & E-Journals [thieme-connect.de]
- 7. US10058522B2 - Oxidative retinal diseases - Google Patents [patents.google.com]
- 8. US10052299B2 - Alleviating oxidative stress disorders with PUFA derivatives - Google Patents [patents.google.com]
- 9. NEURODEGENERATIVE DISORDERS AND MUSCLE DISEASES IMPLICATING PUFAS - Patent 2701695 [data.epo.org]
